Cas no 108612-66-4 (4(3H)-Pyrimidinone,2-[methyl[1-[1-[[4-(trifluoromethyl)phenyl]methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-)

• Product Name: 4(3H)-Pyrimidinone,2-[methyl[1-[1-[[4-(trifluoromethyl)phenyl]methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-
• CAS No: 108612-66-4
• MF: C₂₅H₂₅F₃N₆O
• MW: 482.500815153122
• CID: 176694
• PubChem ID: 3065674
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-[methyl[1-[1-[[4-(trifluoromethyl)phenyl]methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-[methyl[1-[1-[[4-(trifluoromethyl)phenyl]methyl]-1H-benzimidazol-2-yl]-4-piperidinyl]amino]-
• 2-[methyl-[1-[1-[[4-(trifluoromethyl)phenyl]methyl]benzimidazol-2-yl]piperidin-4-yl]amino]-1H-pyrimidin-6-one
• DTXSID60148619
• 4(1H)-Pyrimidonone, 2-(methyl(1-(1-((4-(trifluoromethyl)phenyl)methyl)-1H-benzimidazol-2-yl)-4-piperidinyl)amino)-
• 108612-66-4

• Inchi： 1S/C25H25F3N6O/c1-32(23-29-13-10-22(35)31-23)19-11-14-33(15-12-19)24-30-20-4-2-3-5-21(20)34(24)16-17-6-8-18(9-7-17)25(26,27)28/h2-10,13,19H,11-12,14-16H2,1H3,(H,29,31,35)
• InChI Key： GZLJXTUIEUPMKY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1N1CCC(CC1)N(C1=NC=CC(N1)=O)C)(F)F

Computed Properties

• Exact Mass: 482.20445
• Monoisotopic Mass: 482.204194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8
• XLogP3: 4

Experimental Properties

• Density: 1.38
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.647
• PSA: 65.76
• LogP: 4.76920